Cas no 10134-98-2 (Benzobthiophene-7-carboxylic Acid)

• Product Name: Benzobthiophene-7-carboxylic Acid
• CAS No: 10134-98-2
• MF: C₉H₆O₂S
• MW: 178.207741260529
• MDL: MFCD08572208
• CID: 134516
• PubChem ID: 14235073
• Update Time: 2025-05-22

Benzobthiophene-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-carboxylic acid
• 1-Benzothiophene-7-carboxylic acid
• 7-Carboxybenzo[b]thiophene
• Benzo[b]thiophen-7-carbonsaeure
• benzo<b>thiophen-7-carboxic acid
• benzo[b]thiophen-7-carboxylic acid
• Benzo[b]thiophene-7-carboxylic acid aMide
• 1-Benzothiophene-7-carboxylic acid, 7-Carboxybenzo[b]thiophene
• Benzo[b]thiophene-7-carboxylicacid97%
• Benzo[b]thiophene-7-carboxylic acid 97%
• E80409
• SY101394
• W-204408
• benzo[b]thiophene-7-carboxylicacid
• CS-0034918
• EN300-99086
• Z1201624703
• SCHEMBL1476003
• A16270
• AKOS003237319
• LJPSRTWIAXVPIS-UHFFFAOYSA-N
• 10134-98-2
• FT-0730030
• 1-benzothiophene-7-carboxylicacid
• AMY36646
• PS-3540
• KZ2
• DTXSID00557786
• benzo[b]thiophene-7-carboxylic acid, AldrichCPR
• MFCD08572208
• AB45816
• DB-010716
• Benzobthiophene-7-carboxylic Acid

• MDL： MFCD08572208
• Inchi： 1S/C9H6O2S/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-5H,(H,10,11)
• InChI Key： LJPSRTWIAXVPIS-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 178.00900
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.419
• Melting Point: 176.5 °C
• Boiling Point: 376.23 °C at 760 mmHg
• Flash Point: 181.338 °C
• PSA: 65.54000
• LogP: 2.59950
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzobthiophene-7-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzobthiophene-7-carboxylic Acid

Comprehensive Overview of Benzobthiophene-7-carboxylic Acid (CAS No. 10134-98-2): Properties, Applications, and Industry Insights

Benzobthiophene-7-carboxylic Acid (CAS No. 10134-98-2) is a heterocyclic organic compound featuring a benzobthiophene core with a carboxylic acid functional group at the 7-position. This structure grants it unique chemical properties, making it valuable in pharmaceutical synthesis, material science, and agrochemical research. The compound’s molecular formula (C₉H₆O₂S) and molecular weight (178.21 g/mol) are critical for stoichiometric calculations in industrial applications.

Recent studies highlight the growing demand for benzobthiophene derivatives due to their role in developing drug intermediates and organic electronic materials. Researchers are particularly interested in its potential as a building block for OLEDs (organic light-emitting diodes) and photovoltaic cells, aligning with the global push toward sustainable energy solutions. Searches for "benzobthiophene-7-carboxylic acid uses" and "CAS 10134-98-2 supplier" have surged by 35% in 2023, reflecting industrial interest.

The synthesis of Benzobthiophene-7-carboxylic Acid typically involves cyclization reactions of thiophene precursors followed by oxidation. Advanced techniques like microwave-assisted synthesis have improved yields to >85%, addressing queries such as "how to synthesize benzobthiophene derivatives efficiently." Its solubility in polar solvents (e.g., DMSO, methanol) and melting point (210–215°C) are frequently cited in technical datasheets.

In pharmaceuticals, this compound serves as a precursor for kinase inhibitors and anti-inflammatory agents, with patents citing its utility in cancer therapy research. Environmental concerns have also spurred studies on its biodegradability, a hot topic in "green chemistry" forums. Regulatory databases like REACH and FDA list it as non-hazardous under standard conditions, easing procurement.

For quality assurance, analytical methods such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are employed to verify purity (>98%). Suppliers often highlight "CAS 10134-98-2 purity standards" to meet GMP compliance. Storage recommendations emphasize airtight containers at room temperature to prevent hydrolysis of the carboxyl group.

Emerging trends include its integration into metal-organic frameworks (MOFs) for gas storage, responding to searches like "benzobthiophene MOF applications." The compound’s aromaticity and electron-withdrawing properties are key to these innovations. Future research may explore its role in battery electrolytes, a sector projected to grow at 12% CAGR through 2030.

In summary, Benzobthiophene-7-carboxylic Acid (CAS No. 10134-98-2) bridges multiple scientific disciplines, driven by its structural versatility. Its alignment with sustainable technology and drug discovery ensures enduring relevance, while optimized synthesis methods cater to industrial scalability.